Cas no 2172061-00-4 (2-bromo-4-cyano-6-fluorophenyl chloroformate)

• Product Name: 2-bromo-4-cyano-6-fluorophenyl chloroformate
• CAS No: 2172061-00-4
• MF: C₈H₂BrClFNO₂
• MW: 278.462383747101
• CID: 6281599
• PubChem ID: 165720427
• Update Time: 2024-01-09

2-bromo-4-cyano-6-fluorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-cyano-6-fluorophenyl chloroformate
• EN300-1612869
• 2172061-00-4

• Inchi： 1S/C8H2BrClFNO2/c9-5-1-4(3-12)2-6(11)7(5)14-8(10)13/h1-2H
• InChI Key： UQCYVNZLTOPLGO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1OC(=O)Cl)F

Computed Properties

• Exact Mass: 276.89415g/mol
• Monoisotopic Mass: 276.89415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų